Cas no 22400-26-6 (Cyanato)

• Product Name: Cyanato
• CAS No: 22400-26-6
• MF: CNO
• MW: 42.0167999267578
• CID: 271815
• PubChem ID: 140912
• Update Time: 2025-04-19

Cyanato Chemical and Physical Properties

Names and Identifiers

• Cyanato
• λ²-azanylidenemethanone
• Isocyanato radical
• OCN(.)
• DTXSID00176936
• NCO radical
• CHEBI:29808
• 22400-26-6

• Inchi： 1S/CNO/c2-1-3
• InChI Key： HKKDKUMUWRTAIA-UHFFFAOYSA-N
• SMILES： O=C=[N] |^1:2|

Computed Properties

• Exact Mass: 43.00583
• Monoisotopic Mass: 41.997989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 27.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.1
• XLogP3: 1

Experimental Properties

• PSA: 44.02